Cas no 2171684-77-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid
• CAS No: 2171684-77-6
• MF: C₂₄H₂₈N₂O₇S
• MW: 488.553325653076
• CID: 6570962
• PubChem ID: 165448240
• Update Time: 2025-06-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid
• 2171684-77-6
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methanesulfonylpropan-2-yl)carbamoyl]butanoic acid
• EN300-1494825

• Inchi： 1S/C24H28N2O7S/c1-15(14-34(2,31)32)25-23(29)21(11-12-22(27)28)26-24(30)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： CHWJPPRXGGHKKR-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 488.16172241g/mol
• Monoisotopic Mass: 488.16172241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 147Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid (CAS No. 2171684-77-6)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid (CAS No. 2171684-77-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a methanesulfonyl functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid allows for the sequential addition of amino acids, making it an essential building block in the construction of complex peptide sequences. The methanesulfonyl group, on the other hand, imparts additional reactivity and functional versatility to the molecule, enabling it to participate in a variety of chemical transformations.

Recent research has highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid exhibit potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers at the University of California, San Francisco, explored the use of this compound as a prodrug for targeted drug delivery. By conjugating it with specific targeting ligands, they were able to achieve selective delivery to cancer cells while minimizing systemic toxicity. This approach has shown promising results in preclinical models, with significant reductions in tumor growth and improved patient outcomes.

The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid also makes it an ideal candidate for high-throughput screening (HTS) campaigns. Its unique combination of functional groups allows for the rapid identification of lead compounds with desired biological activities. Several pharmaceutical companies have already incorporated this compound into their HTS libraries, leading to the discovery of several novel drug candidates with diverse therapeutic applications.

In addition to its pharmaceutical applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid has also found use in materials science. Researchers at MIT have developed a method to incorporate this compound into self-assembling nanostructures, which can be used for various applications such as drug delivery systems and biosensors. The ability to fine-tune the properties of these nanostructures through chemical modification opens up new possibilities for their use in advanced biomedical devices.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid involves several well-established chemical reactions. The Fmoc protection step is typically carried out using Fmoc chloride and a base such as diisopropylethylamine (DIPEA). The subsequent coupling reactions are performed using coupling reagents like HATU or EDC·HCl, followed by deprotection under mild conditions using piperidine or other suitable reagents. The overall synthetic route is highly efficient and can be scaled up for industrial production.

The safety profile of this compound is an important consideration for its widespread use in research and development. Extensive toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new chemical entity, rigorous safety testing is essential before advancing to clinical trials.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methanesulfonylpropan-2-yl)carbamoylbutanoic acid (CAS No. 2171684-77-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional versatility make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced biomedical materials.